Cas no 1213956-85-4 ((1R)-1-(3,4,5-TRIFLUOROPHENYL)PROP-2-ENYLAMINE)

• Product Name: (1R)-1-(3,4,5-TRIFLUOROPHENYL)PROP-2-ENYLAMINE
• CAS No: 1213956-85-4
• MF: C₉H₈F₃N
• MW: 187.161732673645
• CID: 5591454
• PubChem ID: 55278216
• Update Time: 2025-06-12

(1R)-1-(3,4,5-TRIFLUOROPHENYL)PROP-2-ENYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3,4,5-TRIFLUOROPHENYL)PROP-2-ENYLAMINE
• (R)-1-(3,4,5-trifluorophenyl)prop-2-en-1-amine
• Benzenemethanamine, α-ethenyl-3,4,5-trifluoro-, (αR)-
• 1213956-85-4
• AKOS006330821
• N15471

• Inchi： 1S/C9H8F3N/c1-2-8(13)5-3-6(10)9(12)7(11)4-5/h2-4,8H,1,13H2/t8-/m1/s1
• InChI Key： ICYVZUYKODEAKT-MRVPVSSYSA-N
• SMILES： N[C@@H](C1=CC(F)=C(F)C(F)=C1)C=C

Computed Properties

• Exact Mass: 187.06088375g/mol
• Monoisotopic Mass: 187.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.240±0.06 g/cm3(Predicted)
• Boiling Point: 217.7±35.0 °C(Predicted)
• pka: 7.97±0.10(Predicted)

Additional information on (1R)-1-(3,4,5-TRIFLUOROPHENYL)PROP-2-ENYLAMINE

Chemical Profile of (1R)-1-(3,4,5-TRIFLUOROPHENYL)PROP-2-ENYLAMINE (CAS No. 1213956-85-4)

The compound (1R)-1-(3,4,5-TRIFLUOROPHENYL)PROP-2-ENYLAMINE, identified by its CAS number CAS No. 1213956-85-4, is a specialized organic molecule with significant applications in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of amine derivatives characterized by a prop-2-enyl group attached to a trifluorophenyl ring, which imparts unique electronic and steric properties. The (1R) configuration indicates the stereochemical arrangement of the chiral center, making this molecule of particular interest for enantioselective synthesis and drug development.

In recent years, the demand for fluorinated aromatic compounds has surged due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The trifluorophenyl moiety in (1R)-1-(3,4,5-TRIFLUOROPHENYL)PROP-2-ENYLAMINE contributes to these desirable properties by introducing electron-withdrawing effects and modulating the electronic distribution of the molecule. This feature has made it a valuable building block in the synthesis of novel therapeutic agents targeting various diseases.

Current research in medicinal chemistry has highlighted the potential of this compound as a precursor in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The prop-2-enylamine group provides a flexible scaffold that can be further functionalized to achieve high selectivity and potency. Studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against mutant forms of kinases associated with drug resistance, underscoring its therapeutic relevance.

Additionally, the stereochemical purity of (1R)-1-(3,4,5-TRIFLUOROPHENYL)PROP-2-ENYLAMINE is crucial for its biological activity. Enantiomerically pure compounds often exhibit improved pharmacokinetic profiles and reduced side effects compared to racemic mixtures. The (1R) configuration has been shown to enhance binding interactions with specific protein targets, leading to more effective drug candidates. This has spurred interest in developing efficient synthetic routes to produce enantiomerically enriched forms of this compound.

Advances in catalytic asymmetric synthesis have enabled the scalable production of such chiral molecules with high enantiomeric excess. Transition metal-catalyzed reactions, particularly those involving palladium and rhodium complexes, have been employed to construct the prop-2-enylamine moiety with high stereocontrol. These methodologies not only improve yield but also minimize waste, aligning with green chemistry principles. The integration of flow chemistry techniques has further enhanced the efficiency of these processes, making large-scale synthesis more feasible.

The trifluorophenyl group also plays a critical role in modulating the pharmacokinetic properties of drug candidates. Fluorine atoms can influence metabolic pathways by increasing metabolic stability and reducing susceptibility to enzymatic degradation. This has been exploited in the design of protease inhibitors and antiviral agents where fluorinated aromatic rings enhance binding affinity and prolong half-life. The combination of these effects makes (1R)-1-(3,4,5-TRIFLUOROPHENYL)PROP-2-ENYLAMINE a versatile intermediate for such applications.

In recent clinical trials, several analogs derived from this compound have shown encouraging results in preclinical studies for treating neurological disorders and inflammatory conditions. The ability to fine-tune the molecular structure while maintaining stereochemical integrity has allowed researchers to optimize bioavailability and target specificity. These findings highlight the importance of structural diversity in drug discovery and reinforce the value of compounds like (1R)-1-(3,4,5-TRIFLUOROPHENYL)PROP-2-ENYLAMINE as key intermediates.

Looking ahead, ongoing research aims to explore new synthetic strategies for functionalizing this scaffold further. Techniques such as directed evolution and computational modeling are being employed to identify novel derivatives with enhanced therapeutic profiles. The integration of machine learning algorithms into drug design processes has also accelerated the identification of promising candidates for further development. These innovations promise to expand the therapeutic applications of fluorinated amine derivatives like (1R)-1-(3,4,5-TRIFLUOROPHENYL)PROP-2-ENYLAMINE.